Cas no 1804622-90-9 (6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804622-90-9
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4842734
• Update Time: 2025-08-05

6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-2-5(3-14)6(13(15)16)7(12-4)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： LZDYSXMJVIJZAZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CO)=CC(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol

6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol: A Multifunctional Compound with Promising Therapeutic Potential

6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol is a unique organic compound with a complex molecular framework that combines multiple functional groups, including a nitro group, a trifluoromethoxy substituent, and a methanol moiety. This molecule, identified by the CAS No. 1804622-90-9, represents a novel class of pyridine derivatives with potential applications in pharmaceutical research. The integration of electronegative trifluoromethoxy groups and electron-withdrawing nitro functionalities creates a unique electronic environment within the pyridine ring, which may influence its reactivity and biological activity.

Recent studies in medicinal chemistry have highlighted the importance of trifluoromethoxy substitutions in enhancing the lipophilicity and metabolic stability of drug candidates. The trifluoromethoxy group introduces significant electron-withdrawing effects, which can modulate the binding affinity of the molecule to biological targets. This property is particularly relevant in the development of small-molecule inhibitors targeting kinases and G-protein-coupled receptors (GPCRs), where precise interactions with protein residues are critical for pharmacological activity.

The nitro group in 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol serves as a versatile functional group capable of undergoing various chemical transformations. In the context of drug discovery, nitro-containing compounds have been explored for their ability to act as prodrugs or to generate reactive intermediates through metabolic activation. For instance, nitro groups can be reduced to amino groups, which may enhance the molecule's ability to interact with nucleophilic residues in target proteins.

The pyridine ring is a fundamental structural element in many bioactive compounds due to its ability to form hydrogen bonds and engage in π-π stacking interactions with biomolecules. The presence of multiple substituents on this aromatic ring, including the methanol group, further diversifies its potential interactions. The methanol moiety may contribute to hydrogen bonding with receptor sites, while the pyridine ring can stabilize the molecule through aromatic interactions with protein surfaces.

Recent advances in computational chemistry have enabled the prediction of the molecular properties of 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol through quantum mechanical calculations. These studies suggest that the compound exhibits favorable physicochemical properties for oral administration, including appropriate solubility profiles and low molecular weight. The trifluoromethoxy group is particularly notable for its ability to reduce metabolic degradation, which is a critical factor in the development of long-acting pharmaceutical agents.

Experimental data from in vitro studies have demonstrated the compound's potential as a scaffold for the design of novel therapeutics. For example, its ability to interact with the nitroreductase enzyme has been investigated in the context of prodrug development. This property could be exploited to create compounds that are selectively activated in specific tissues, thereby minimizing systemic side effects. Such strategies are particularly relevant in the treatment of cancer, where targeted drug delivery is essential for maximizing therapeutic efficacy.

The methanol group in 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol may also play a role in modulating the compound's biological activity. Research in medicinal chemistry has shown that hydroxyl groups can influence the molecule's ability to form hydrogen bonds with target proteins, which is crucial for achieving high-affinity binding. This property makes the compound a promising candidate for the development of drugs targeting enzymes with hydrophilic active sites.

Current research efforts are focused on optimizing the compound's pharmacokinetic profile through structural modifications. For instance, the introduction of additional substituents on the pyridine ring or the modification of the trifluoromethoxy group could enhance its stability in biological systems. These modifications are being explored using advanced techniques such as high-throughput screening and machine learning-based drug design, which allow for rapid evaluation of potential candidates.

The unique combination of functional groups in 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol positions it as a valuable starting point for the development of novel therapeutics. Its structural complexity offers multiple opportunities for chemical diversification, which is essential for overcoming challenges in drug discovery. As research in this area continues to evolve, the compound may play a significant role in the treatment of various diseases, including cancers and inflammatory disorders.